Cas no 1096884-90-0 (3-Bromo-2-(difluoromethoxy)-5-fluoroaniline)

• Product Name: 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline
• CAS No: 1096884-90-0
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 5205712
• Update Time: 2026-03-06

3-Bromo-2-(difluoromethoxy)-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(difluoromethoxy)-5-fluoroaniline
• 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline

• Inchi： 1S/C7H5BrF3NO/c8-4-1-3(9)2-5(12)6(4)13-7(10)11/h1-2,7H,12H2
• InChI Key： LQHSPMJLZFDLHJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline

Introduction to 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline (CAS No. 1096884-90-0)

3-Bromo-2-(difluoromethoxy)-5-fluoroaniline (CAS No. 1096884-90-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethoxy group, and a fluorine atom, which collectively contribute to its diverse chemical and biological properties.

The molecular formula of 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline is C₈H₅BrF₃N, and its molecular weight is approximately 243.03 g/mol. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it a valuable building block in the synthesis of more complex organic compounds.

In recent years, 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical agents. The bromine atom, in particular, provides a convenient handle for further functionalization through various chemical reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling reactions.

The difluoromethoxy group in 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline has been shown to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. This group can also influence the binding affinity and selectivity of ligands to their target proteins, thereby improving the therapeutic efficacy of potential drugs.

The fluorine atom at the 5-position of the aniline ring further enhances the molecule's biological activity by modulating its electronic properties and conformational flexibility. This modification can lead to improved pharmacokinetic profiles and reduced toxicity, making 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline an attractive candidate for drug development.

In addition to its use as a synthetic intermediate, 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline has been explored for its potential therapeutic applications. Recent studies have investigated its activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has shown promising results in inhibiting specific kinases involved in cancer signaling pathways, making it a potential lead compound for anticancer drug development.

The versatility of 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline extends beyond cancer research. It has also been evaluated for its antimicrobial properties, particularly against drug-resistant bacterial strains. The unique combination of functional groups in this compound allows it to disrupt microbial cell membranes and inhibit essential enzymatic processes, thereby exhibiting broad-spectrum antimicrobial activity.

In the context of medicinal chemistry, the synthesis of 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline involves several well-established methods. One common approach is the sequential introduction of the bromine atom and difluoromethoxy group onto an appropriately substituted aniline derivative. This multi-step process requires careful optimization to achieve high yields and purity levels suitable for pharmaceutical applications.

The physical properties of 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline, such as its melting point, solubility, and stability under various conditions, have been thoroughly characterized. These properties are essential for understanding its behavior in different chemical reactions and formulations. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthetic protocols.

In conclusion, 3-Bromo-2-(difluoromethoxy)-5-fluoroaniline (CAS No. 1096884-90-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features enable it to serve as a valuable building block in the synthesis of novel drugs with improved pharmacological profiles. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.